Cas no 7434-70-0 (2-Methyl-4-nitrobenzenesulfonic acid)

2-Methyl-4-nitrobenzenesulfonic acid structure
7434-70-0 structure
Product name:2-Methyl-4-nitrobenzenesulfonic acid
CAS No:7434-70-0
MF:C7H7NO5S
MW:217.199180841446
MDL:MFCD00053618
CID:2800849
PubChem ID:113323

2-Methyl-4-nitrobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • o-Toluenesulfonic acid, 4-nitro-
    • DTXSID90276131
    • DTXCID10204855
    • SCHEMBL468314
    • 5-Nitro-o-toluene sulfonic acid
    • AC9650
    • UNII-3XXB406HA9
    • 7434-70-0
    • 3XXB406HA9
    • Benzenesulfonic acid, 2-methyl-4-nitro-
    • MFCD00053618
    • Q27258194
    • SY263402
    • 3-Nitrotoluene-6-sulfonic acid
    • 2-Methyl-4-nitrobenzenesulfonic acid
    • MDL: MFCD00053618
    • Inchi: InChI=1S/C7H7NO5S/c1-5-4-6(8(9)10)2-3-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
    • InChI Key: XCSZUHHAYFILGO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 217.00449350Da
  • Monoisotopic Mass: 217.00449350Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų
  • XLogP3: 0.9

2-Methyl-4-nitrobenzenesulfonic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY263402-0.25g
2-Methyl-4-nitrobenzenesulfonic Acid
7434-70-0 ≥95%
0.25g
¥9350.00 2024-07-09
eNovation Chemicals LLC
D780141-0.25g
2-Methyl-4-nitrobenzenesulfonic Acid
7434-70-0 95%
0.25g
$1210 2025-02-25
eNovation Chemicals LLC
D780141-0.25g
2-Methyl-4-nitrobenzenesulfonic Acid
7434-70-0 95%
0.25g
$1210 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1575766-250mg
2-Methyl-4-nitrobenzenesulfonic acid
7434-70-0 98%
250mg
¥13090.00 2024-07-28
eNovation Chemicals LLC
D780141-0.25g
2-Methyl-4-nitrobenzenesulfonic Acid
7434-70-0 95%
0.25g
$1210 2025-02-28

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